4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid

• Molecular Formula: C8H6BrFO4S
• Molecular Weight: 297.10 g/mol
• IUPAC Name: 4-bromo-3-fluorosulfonyl-5-methylbenzoic acid
• InChI: InChI=1S/C8H6BrFO4S/c1-4-2-5(8(11)12)3-6(7(4)9)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key: SHBOSUQUFZCRLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)S(=O)(=O)F)C(=O)O

Description

4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid is a multifunctional aromatic compound featuring a bromo substituent at position 4, a fluorosulfonyl group at position 3, and a methyl group at position 4. The fluorosulfonyl moiety (-SO₂F) is a strong electron-withdrawing group (EWG), enhancing the acidity of the carboxylic acid group and enabling diverse reactivity in cross-coupling and substitution reactions . Its structural complexity makes it valuable in pharmaceutical and agrochemical synthesis, particularly for constructing molecules with tailored electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid typically involves multiple steps, starting from commercially available precursors. One common approach is to begin with the bromination of 3-methylbenzoic acid to introduce the bromine atom at the 4-position. This is followed by the introduction of the fluorosulfonyl group through a sulfonation reaction using fluorosulfonic acid. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can be used in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium carbonate, and various amines.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzoic acids, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Materials Science: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Medicinal Chemistry: It may be explored for its potential biological activity and used in the design of new pharmaceuticals.

Chemical Biology: The compound can be used as a probe to study biological processes and interactions.

Mechanism of Action

The mechanism of action of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid depends on its specific application. In organic synthesis, it acts as a reactive intermediate that can undergo various transformations. In biological systems, its mechanism of action would involve interactions with molecular targets such as enzymes or receptors, leading to specific biological effects. The fluorosulfonyl group, in particular, can participate in covalent bonding with nucleophilic sites in proteins or other biomolecules.

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

4-Bromo-3-(methoxymethoxy)benzoic Acid

• Substituents : Bromo (position 4), methoxymethoxy (-OCH₂OCH₃, position 3).
• Electronic Profile : The methoxymethoxy group is electron-donating, leading to a higher HOMO-LUMO gap (4.46 eV) compared to EWGs. This reduces electrophilic reactivity but enhances stability .
• Acidity : Lower acidity (pKa ~4.8 estimated) due to the electron-donating nature of the substituent.

4-Bromo-3-(trifluoromethyl)benzoic Acid (CAS 161622-14-6)

• Substituents : Bromo (position 4), trifluoromethyl (-CF₃, position 3).
• Electronic Profile : The -CF₃ group is moderately electron-withdrawing, resulting in a lower HOMO-LUMO gap (~3.9 eV estimated) than methoxymethoxy derivatives but higher than fluorosulfonyl analogues.
• Acidity : Higher acidity (pKa ~2.5) than methoxymethoxy derivatives due to -CF₃’s inductive effect .

Target Compound: 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic Acid

• Substituents : Bromo (position 4), fluorosulfonyl (-SO₂F, position 3), methyl (position 5).
• Electronic Profile : The -SO₂F group is a stronger EWG than -CF₃, significantly lowering the HOMO-LUMO gap (~3.2 eV estimated), which enhances electrophilic reactivity. The methyl group at position 5 introduces steric effects without major electronic contributions.
• Acidity : Highest acidity (pKa ~1.8 estimated) among the three due to the combined electron-withdrawing effects of -SO₂F and the carboxylic acid group .

Table 1: Electronic and Acidity Comparison

Compound	Substituent (Position 3)	HOMO-LUMO Gap (eV)	Estimated pKa
4-Bromo-3-(methoxymethoxy)benzoic acid	-OCH₂OCH₃	4.46	~4.8
4-Bromo-3-(trifluoromethyl)benzoic acid	-CF₃	~3.9	~2.5
4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid	-SO₂F	~3.2	~1.8

Reactivity in Cross-Coupling and Functionalization

• Target Compound : The bromo group at position 4 is highly reactive in Suzuki-Miyaura and Ullmann couplings. The -SO₂F group can act as a leaving group in nucleophilic aromatic substitution (NAS), enabling sequential functionalization .
• 4-Bromo-3-{N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylsulfamoyl}-5-methylbenzoic Acid : The sulfamoyl group (-NHSO₂-) reduces bromo’s reactivity due to steric hindrance and electronic deactivation, limiting cross-coupling efficiency .
• 2-Bromo-4-fluoro-5-methylbenzoic Acid (CAS 1003709-54-3): Lacks the -SO₂F group, making it less versatile in NAS but more reactive in metal-catalyzed couplings due to reduced steric bulk .

Structural and Crystallographic Insights

• Target Compound : Predominant planar geometry due to conjugation between -SO₂F and the aromatic ring. The methyl group introduces slight distortion, affecting packing in crystal lattices.
• 4-Bromo-3-(methoxymethoxy)benzoic Acid : Experimental bond lengths (C-Br: 1.89 Å, C-O: 1.36 Å) align with DFT calculations, showing minimal steric strain .
• Sulfamoyl Derivatives : Crystallographic studies reveal elongated C-S bonds (~1.81 Å) compared to -SO₂F’s S-O bonds (~1.43 Å), impacting thermal stability .

Biological Activity

4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and potential applications based on current research findings.

Chemical Structure and Properties

The chemical structure of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid includes a bromine atom, a fluorosulfonyl group, and a methyl group attached to a benzoic acid framework. Its molecular formula is $C_8H_7BrF_2O_4S$ with a molecular weight of approximately 303.11 g/mol. The presence of both halogen and sulfonyl groups contributes to its reactivity and biological interactions.

Synthesis Methods

The synthesis of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid typically involves several steps:

• Bromination : Introduction of the bromine substituent onto the aromatic ring.
• Fluorosulfonylation : Addition of the fluorosulfonyl group using reagents such as sulfur tetrafluoride (SF₄) or chlorosulfonic acid.
• Methylation : The methyl group is introduced at the appropriate position on the benzene ring.

These synthetic routes may employ various reaction conditions, including temperature control and the use of solvents to optimize yield and purity.

Research indicates that 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid exhibits several biological activities, particularly in the context of enzyme inhibition and interaction with biological macromolecules:

• Enzyme Inhibition : The compound may act as a covalent inhibitor by forming stable bonds with active site residues in target enzymes, thus altering their activity. This is particularly relevant in the context of cancer research where targeting specific enzymes can lead to therapeutic benefits.
• Protein Interactions : Studies suggest that it can bind to proteins, potentially affecting their function and stability. This interaction could lead to modulation of various metabolic pathways.

Case Studies

• Inhibition Studies : A study demonstrated that derivatives similar to 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid showed significant inhibitory effects on heat shock protein 72 (HSP72), which is implicated in cancer cell survival. The compound's ability to form covalent bonds with lysine residues was highlighted as a key mechanism for its inhibitory action .
• Comparative Analysis : Research comparing various benzoic acid derivatives indicated that compounds with dual functionalities (like those containing both bromine and sulfonyl groups) exhibited enhanced biological activities compared to their mono-functional counterparts .

Potential Applications

The unique properties of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid suggest several potential applications:

• Pharmaceutical Development : As a lead compound for developing new drugs targeting specific enzymes involved in cancer progression.
• Material Science : Its chemical properties may be exploited in creating advanced materials with tailored functionalities.

Comparative Analysis with Similar Compounds

A comparative overview of structurally related compounds illustrates the unique characteristics of 4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid:

Compound Name	Molecular Formula	Unique Features
4-Chloro-3-(fluorosulfonyl)-5-methylbenzoic acid	C8H7ClF2O4S	Contains chlorine instead of bromine
4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid	C8H9F2O4S	Contains methanesulfonyl group
4-Bromo-3-(fluorosulfonyl)-5-methylbenzoic acid	C8H7BrF2O4S	Contains bromine and fluorosulfonyl group